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Compound of Interest

Compound Name:
4-(3-Methoxypropoxy)pyridine-2-

carboxylic acid

Cat. No.: B13583934

Get Quote

CAS Number: 1184063-65-7

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-(3-Methoxypropoxy)pyridine-2-
carboxylic acid, a key heterocyclic building block with significant potential in medicinal

chemistry and drug development. This document details its chemical identity, physicochemical

properties, and explores plausible synthetic strategies derived from established methodologies

for related pyridine derivatives. Furthermore, it delves into the characterization of this molecule,

including predicted spectroscopic data, and discusses its potential applications in the

pharmaceutical industry, drawing parallels with structurally similar bioactive compounds. This

guide is intended to serve as a foundational resource for researchers engaged in the design

and synthesis of novel therapeutic agents.

Introduction: The Significance of Substituted
Pyridine-2-Carboxylic Acids in Drug Discovery
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Pyridine-2-carboxylic acid and its derivatives represent a privileged scaffold in medicinal

chemistry, forming the core structure of numerous approved drugs and clinical candidates.[1]

The nitrogen atom within the pyridine ring acts as a hydrogen bond acceptor and can

participate in crucial interactions with biological targets, while the carboxylic acid moiety

provides a key site for salt formation and further derivatization. The strategic placement of

substituents on the pyridine ring allows for the fine-tuning of a molecule's physicochemical

properties, such as lipophilicity, solubility, and metabolic stability, thereby influencing its

pharmacokinetic and pharmacodynamic profile.

The introduction of an alkoxy side chain, such as the 3-methoxypropoxy group at the 4-

position, can significantly impact a compound's biological activity. This chain can modulate the

molecule's interaction with target proteins, potentially enhancing binding affinity and selectivity.

4-(3-Methoxypropoxy)pyridine-2-carboxylic acid, in particular, shares structural motifs with

key intermediates used in the synthesis of proton pump inhibitors like Rabeprazole, highlighting

its potential as a valuable synthon in the development of new therapeutic agents.[2]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 4-(3-
Methoxypropoxy)pyridine-2-carboxylic acid is essential for its effective utilization in

research and development.
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Property Value Source

CAS Number 1184063-65-7 [3]

Molecular Formula C₁₀H₁₃NO₄ [3]

Molecular Weight 211.21 g/mol [3]

Appearance
Off-white to white solid

(predicted)

Melting Point Not available

Boiling Point Not available

Solubility

Expected to be soluble in polar

organic solvents such as

methanol, ethanol, and DMSO.

Limited solubility in nonpolar

solvents.

pKa

The carboxylic acid proton is

expected to have a pKa in the

range of 3-5, typical for

pyridine-2-carboxylic acids.

Synthesis Strategies: A Rationale-Driven Approach
While a specific, detailed experimental protocol for the synthesis of 4-(3-
Methoxypropoxy)pyridine-2-carboxylic acid is not readily available in the public domain,

plausible synthetic routes can be devised based on established methodologies for the

preparation of analogous 4-alkoxypyridine-2-carboxylic acids and intermediates for

pharmaceuticals like Rabeprazole.[2] The following section outlines two logical and

experimentally sound approaches.

Strategy 1: Etherification of a 4-Hydroxypyridine
Precursor and Subsequent C2-Functionalization
This approach leverages the nucleophilic substitution reaction at the 4-position of a pyridine

ring, followed by the introduction and conversion of a functional group at the 2-position to the
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desired carboxylic acid.

4-Chloro-2-methylpyridine-N-oxide 4-(3-Methoxypropoxy)-2-methylpyridine-N-oxide

  1. NaH, 3-Methoxypropan-1-ol
  2. DMSO, Heat   4-(3-Methoxypropoxy)-2-methylpyridine  PCl3 or other reducing agent   4-(3-Methoxypropoxy)pyridine-2-carboxylic acid  KMnO4 or other oxidant  

Click to download full resolution via product page

Caption: Etherification followed by C2-methyl oxidation.

Step 1: Nucleophilic Aromatic Substitution: The synthesis commences with a suitable starting

material such as 4-chloro-2-methylpyridine-N-oxide. The N-oxide functionality activates the

4-position towards nucleophilic attack. The sodium salt of 3-methoxypropan-1-ol, generated

in situ using a strong base like sodium hydride (NaH), acts as the nucleophile, displacing the

chloride to form the desired ether linkage.[2] Dimethyl sulfoxide (DMSO) is a common

solvent for such reactions due to its high boiling point and ability to solvate cations, thereby

enhancing the nucleophilicity of the alkoxide.

Step 2: Deoxygenation of the N-oxide: The N-oxide group, having served its purpose of

activating the ring, is then removed. This is typically achieved by reduction using reagents

like phosphorus trichloride (PCl₃) or other deoxygenating agents. This step is crucial to arrive

at the desired pyridine core.

Step 3: Oxidation of the C2-Methyl Group: The final step involves the oxidation of the methyl

group at the 2-position to a carboxylic acid.[4][5][6] A strong oxidizing agent such as

potassium permanganate (KMnO₄) under basic conditions is commonly employed for this

transformation. Careful control of reaction conditions is necessary to avoid over-oxidation or

degradation of the pyridine ring.

Strategy 2: C2-Nitrile Hydrolysis Pathway
An alternative strategy involves the introduction of a nitrile group at the 2-position, which can

then be hydrolyzed to the carboxylic acid.

4-Chloropicolinonitrile 4-(3-Methoxypropoxy)picolinonitrile

  NaH, 3-Methoxypropan-1-ol
  DMSO, Heat   4-(3-Methoxypropoxy)pyridine-2-carboxylic acid

  Acid or Base Hydrolysis
  (e.g., H2SO4 or NaOH)  
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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